Cas no 431983-71-0 (Methyl (3-Formyl-2-methyl-1H-indol-1-yl)acetate)
431983-71-0 structure
Product Name:Methyl (3-Formyl-2-methyl-1H-indol-1-yl)acetate
CAS No:431983-71-0
MF:C13H13NO3
MW:231.247223615646
MDL:MFCD02909100
CID:331860
PubChem ID:712519
Update Time:2025-04-19
Methyl (3-Formyl-2-methyl-1H-indol-1-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(3-formyl-2-methyl-1H-indol-1-yl)acetate
- (3-Formyl-2-methyl-indol-1-yl)-acetic acid methyl ester
- 1H-Indole-1-aceticacid, 3-formyl-2-methyl-, methyl ester
- methyl 2-(3-formyl-2-methylindol-1-yl)acetate
- AC1LEI1P
- CTK4I7162
- methyl (3-formyl-2-methyl-1H-indol-1-yl)acetate(SALTDATA: FREE)
- methyl 2-(3-formyl-2-methylindolyl)acetate
- MolPort-001-991-368
- SBB027617
- ST4082708
- STK710682
- methyl (3-formyl-2-methyl-1H-indol-1-yl)acetate
- (3-Formyl-2-methyl-indol-1-yl)-acetic acidmethyl ester
- BS-37949
- CS-0315979
- 1H-Indole-1-aceticacid,3-formyl-2-methyl-,methyl ester
- SCHEMBL20590320
- DTXSID70351894
- MFCD02909100
- Methyl(3-formyl-2-methyl-1H-indol-1-yl)acetate
- AKOS000296099
- Methyl2-(3-formyl-2-methyl-1H-indol-1-yl)acetate
- 431983-71-0
- Methyl (3-Formyl-2-methyl-1H-indol-1-yl)acetate
-
- MDL： MFCD02909100
- Inchi： 1S/C13H13NO3/c1-9-11(8-15)10-5-3-4-6-12(10)14(9)7-13(16)17-2/h3-6,8H,7H2,1-2H3
- InChI Key： GLTOPUVGYLBJTJ-UHFFFAOYSA-N
- SMILES： O(C)C(CN1C(C)=C(C=O)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 231.09000
- Monoisotopic Mass: 231.089543
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.3
- XLogP3: 1.9
Experimental Properties
- Density: 1.18
- Boiling Point: 401.5 °C at 760 mmHg
- Flash Point: 196.6 °C
- Refractive Index: 1.57
- PSA: 48.30000
- LogP: 1.93520
Methyl (3-Formyl-2-methyl-1H-indol-1-yl)acetate Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
Methyl (3-Formyl-2-methyl-1H-indol-1-yl)acetate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl (3-Formyl-2-methyl-1H-indol-1-yl)acetate Pricemore >>
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Methyl (3-Formyl-2-methyl-1H-indol-1-yl)acetate Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Keqing Gao,Xiaotian Liu,Zhuang Wang,Chenghao Liang,Yueping Xiong RSC Adv., 2016,6, 42447-42451
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